Cas no 1553437-88-9 (4-Chloro-2-(difluoromethyl)pyridine hydrochloride)

• Product Name: 4-Chloro-2-(difluoromethyl)pyridine hydrochloride
• CAS No: 1553437-88-9
• MF: C₆H₅BrClF₂N
• MW: 244.464406728745
• MDL: MFCD23701768
• CID: 4673733
• Update Time: 2025-11-03

4-Chloro-2-(difluoromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)pyridine hydrochloride
• AX8326662
• 4-Chloro-2-(difluoromethyl)pyridine hydrochloride

• MDL： MFCD23701768
• Inchi： 1S/C6H4BrF2N.ClH/c7-4-1-2-10-5(3-4)6(8)9;/h1-3,6H;1H
• InChI Key： SDBPHDPQSNCJND-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(F)F)C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-(difluoromethyl)pyridine hydrochloride

4-Chloro-2-(difluoromethyl)pyridine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1553437-88-9, known as 4-Chloro-2-(difluoromethyl)pyridine hydrochloride, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, forms the core of this molecule. The presence of a chlorine atom at the 4-position and a difluoromethyl group at the 2-position introduces interesting electronic and steric effects, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of 4-Chloro-2-(difluoromethyl)pyridine hydrochloride in drug discovery. Its ability to act as a precursor for more complex molecules has been extensively explored. For instance, researchers have utilized this compound to synthesize novel antimicrobial agents and anticancer drugs. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous solutions, which facilitates its use in pharmaceutical formulations.

The synthesis of 4-Chloro-2-(difluoromethyl)pyridine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the difluoromethyl group is typically achieved through nucleophilic substitution reactions, while the chlorination at the 4-position requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and yield of this process.

In terms of applications, 4-Chloro-2-(difluoromethyl)pyridine hydrochloride has found utility in the agrochemical industry as well. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a candidate for developing new types of herbicides and fungicides. Field trials conducted in collaboration with agricultural research institutions have demonstrated promising results, suggesting that this compound could play a pivotal role in sustainable agriculture practices.

The environmental impact of 4-Chloro-2-(difluoromethyl)pyridine hydrochloride has also been a topic of recent research. Studies indicate that this compound exhibits low toxicity towards non-target organisms, making it an eco-friendly alternative to traditional chemicals used in agriculture and pharmaceuticals. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

From a structural standpoint, the pyridine ring in this compound provides a rigid framework that can be easily functionalized for diverse applications. The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances the molecule's reactivity towards electrophilic substitution reactions, making it an ideal substrate for synthesizing more complex heterocyclic compounds.

Recent breakthroughs in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 4-Chloro-2-(difluoromethyl)pyridine hydrochloride with unprecedented accuracy. These computational models have been instrumental in designing new synthetic routes and optimizing existing ones, thereby reducing costs and improving efficiency in industrial production.

In conclusion, 4-Chloro-2-(difluoromethyl)pyridine hydrochloride (CAS No. 1553437-88-9) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.